Cas no 1354020-68-0 ((S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide)

• Product Name: (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide
• CAS No: 1354020-68-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 2165848
• Update Time: 2025-05-24

(S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-isopropyl-n-[2-oxo-2-(1h-pyrrol-2-yl)-ethyl]-propionamide
• (S)-2-Amino-N-isopropyl-N-(2-oxo-2-(1H-pyrrol-2-yl)ethyl)propanamide
• (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]propanamide
• AM96904
• (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide

• Inchi： 1S/C12H19N3O2/c1-8(2)15(12(17)9(3)13)7-11(16)10-5-4-6-14-10/h4-6,8-9,14H,7,13H2,1-3H3/t9-/m0/s1
• InChI Key： QONJKXUZKGEZHQ-VIFPVBQESA-N
• SMILES： O=C([C@H](C)N)N(CC(C1=CC=CN1)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Topological Polar Surface Area: 79.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide

Introduction to (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide (CAS No. 1354020-68-0)

(S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide, identified by its CAS number 1354020-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in the development of novel therapeutic agents.

The structure of this compound features a chiral center, specifically at the (S) configuration, which is crucial for its biological activity. The presence of an amide functional group, combined with an isopropyl substituent and a pyrrole ring, contributes to its unique chemical properties. These structural elements not only influence its reactivity but also play a pivotal role in determining its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of amide-based compounds. The amide group is particularly significant in drug design due to its ability to form hydrogen bonds, which enhances binding affinity and specificity. This characteristic makes (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide a promising candidate for further investigation in the development of drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrole ring, a common motif in many bioactive molecules, has been shown to interact with specific receptors and enzymes involved in neural signaling. Studies have indicated that compounds containing pyrrole moieties may exhibit neuroprotective and anti-inflammatory properties, making them valuable candidates for therapies aimed at conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the isopropyl group attached to the nitrogen atom in the amide moiety contributes to the compound's solubility and bioavailability, which are critical factors for drug efficacy. Enhanced solubility can lead to better absorption and distribution within the body, thereby improving therapeutic outcomes. This aspect has prompted researchers to explore derivatives of this compound with modified isopropyl groups to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding interactions between (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide and target proteins. These studies have provided valuable insights into the compound's mechanism of action and have helped identify key residues involved in its binding affinity.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as asymmetric synthesis have been particularly useful in achieving high enantiomeric purity, which is essential for pharmaceutical applications. The development of efficient synthetic routes has not only improved access to this compound but also paved the way for the exploration of related analogs.

Evaluation of the pharmacological activity of (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide has revealed promising results in preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as carbonic anhydrase and monoamine oxidase, which are involved in processes like acid-base balance and neurotransmitter metabolism.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Toxicological studies have been conducted to assess its acute and chronic toxicity, as well as potential side effects. These evaluations are essential for ensuring that any future clinical applications are safe and effective. The results from these studies have been encouraging, indicating that (S)-2-Amino-N-isopropyl-N-[2-oxo-2-(1H-pyrrol-2-yl)-ethyl]-propionamide possesses a favorable safety profile when used within appropriate dosage ranges.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings from laboratory settings into clinical trials. Such collaborations can leverage expertise from multiple disciplines, including medicinal chemistry, pharmacology, and bioinformatics, to drive innovation in drug discovery.

In conclusion, (S)-2-Amino-N-isopropyl-N-[2-oxo-2(1H-pyrrol-- )ethyl]-, with CAS number 13540, represents a significant advancement in pharmaceutical research. Its unique structural features, coupled with promising preclinical data, position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.